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Abstract
This technical guide provides a comprehensive overview of the nick translation technique, a

cornerstone method for labeling DNA probes for various molecular biology applications. We

delve into the core biochemical principles, with a specific focus on the pivotal role of

deoxyadenosine triphosphate (dATP), both as a standard nucleotide and as a carrier for

labeling moieties. This document furnishes researchers, scientists, and drug development

professionals with detailed, field-proven protocols for radioactive and non-radioactive DNA

labeling, troubleshooting guidance, and the causal logic behind experimental choices to ensure

robust and reproducible results.

Introduction: The Principle and Power of Nick
Translation
Nick translation is a classic and robust enzymatic method developed in 1977 for incorporating

labeled nucleotides into double-stranded DNA (dsDNA).[1][2] The technique is instrumental in

generating high-specific-activity probes for applications such as fluorescence in situ

hybridization (FISH), Southern blotting, and other hybridization-based assays.[3][4]
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The process leverages the coordinated activities of two key enzymes: Deoxyribonuclease I

(DNase I) and E. coli DNA Polymerase I.[5][6] The term "nick translation" aptly describes the

process: a single-stranded break (a "nick") is created in the DNA backbone, and this nick is

then effectively moved or "translated" along the DNA strand by the polymerase, which replaces

the original nucleotides with new ones from the reaction mixture.[2][3] This replacement

process provides the opportunity to incorporate nucleotides that have been modified with a

detectable label, such as a radioisotope, a fluorophore, or a hapten like biotin.

The Core Mechanism: A Symphony of Enzymatic
Activity
The elegance of nick translation lies in the dual functionality of DNA Polymerase I.[7] The entire

process can be understood as a sequence of three critical events:

Nick Creation: The reaction is initiated by DNase I, an endonuclease that introduces random

single-stranded breaks (nicks) in the phosphodiester backbone of the dsDNA.[8][9] This

creates a free 3'-hydroxyl (OH) group and a 5'-phosphate group at the nick site, which are

essential for the subsequent polymerase action.[3] The concentration of DNase I is a critical

parameter; excessive digestion will lead to double-stranded breaks and fragmentation of the

DNA, while insufficient digestion results in poor labeling efficiency.[7][10]

Exonuclease Activity:E. coli DNA Polymerase I binds to the nick. Its intrinsic 5'→3'

exonuclease activity begins to remove nucleotides from the 5' side of the nick, moving in a

downstream direction.[4][6]

Polymerase Activity: Simultaneously, the 5'→3' polymerase activity of the same enzyme

adds new deoxynucleoside triphosphates (dNTPs) from the reaction buffer to the free 3'-OH

terminus.[3] This synthesis is template-driven, using the complementary strand as a guide to

ensure sequence fidelity.

As these two activities occur concurrently, the nick is effectively translocated along the DNA

strand, and the original nucleotides are progressively replaced by the new dNTPs supplied in

the reaction, which include the labeled nucleotide.[11]
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Deoxyadenosine triphosphate (dATP) is a fundamental substrate in the nick translation

reaction, serving one of two roles:

Unlabeled Precursor: In most labeling reactions, three of the four dNTPs (dATP, dCTP,

dGTP, dTTP) are supplied in their standard, unlabeled form. They serve as the essential

building blocks for DNA Polymerase I to synthesize the new strand.[12] For instance, if the

label is carried on dCTP (e.g., [α-³²P]dCTP), the reaction mix must contain sufficient

concentrations of unlabeled dATP, dGTP, and dTTP to support polymerization.[13][14]

Labeled Nucleotide Carrier: Alternatively, dATP itself can be the carrier of the label. This can

be a radioactive label, such as [α-³²P]dATP, or a non-radioactive hapten, such as biotin-

dATP or digoxigenin-dATP.[15][16] When a labeled dATP analog is used, the other three

dNTPs (dCTP, dGTP, dTTP) must be supplied in their unlabeled forms.

The choice of which nucleotide to label can be influenced by factors like stability and desired

specific activity. For radioactive labeling, [α-³²P]dCTP is often preferred as it tends to be more

stable than other labeled dNTPs.[14] Some studies have also noted that substituting [α-

³²P]dCTP with the same amount of [α-³²P]dATP may decrease the specific activity of the final

labeled product, a crucial consideration for sensitive applications.[13]

Diagram: The Nick Translation Workflow
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Workflow of DNA Labeling via Nick Translation

Step 1: Nick Creation

Step 2: Polymerase Action Step 3: Nick Translation & Labeling
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- 5'→3' Polymerase adds new nucleotide
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(e.g., dCTP, dGTP, dTTP
+ Labeled dATP*)

Substrates Labeled DNA Probe
(Nick is 'translated' downstream)

Process continues Stop Reaction
(e.g., EDTA, Heat)

Click to download full resolution via product page

Caption: A diagram illustrating the sequential steps of the nick translation reaction.

Experimental Protocols
The following protocols provide a framework for radioactive and non-radioactive labeling.

Causality Note: The incubation temperature of 15°C is a critical compromise. It is low enough to

temper the exonuclease activity of DNA Pol I, preventing over-digestion and dissociation from

the template, while still permitting efficient polymerase activity for label incorporation.[13][15]

Protocol for Radioactive Labeling with [α-³²P]dATP
This protocol is designed to generate a high-specific-activity probe suitable for Southern

blotting.

Materials:

Purified dsDNA (1 µg)

10X Nick Translation Buffer
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Unlabeled dNTP Mix (0.5 mM each of dCTP, dGTP, dTTP)

[α-³²P]dATP (3000 Ci/mmol, 10 mCi/ml)

Pol I/DNase I Enzyme Mix (Commercial or user-prepared)

0.5 M EDTA, pH 8.0

Nuclease-free water

Spin column (e.g., Sephadex G-50) for purification

Reagent Preparation:

10X Nick Translation Buffer: 0.5 M Tris-HCl (pH 7.5), 0.1 M MgCl₂, 10 mM DTT, 500 µg/mL

BSA.[15]

Procedure:

On ice, combine the following in a microcentrifuge tube:

Component Volume Final Concentration

10X Nick Translation
Buffer

5 µL 1X

Unlabeled dNTP Mix 5 µL 50 µM each

dsDNA (1 µg) X µL 20 ng/µL

[α-³²P]dATP 5 µL ~1.7 µM

Nuclease-free water to 45 µL -

| Total | 45 µL | - |

Gently mix the components. Add 5 µL of the Pol I/DNase I enzyme mix.

Mix gently but thoroughly. Centrifuge briefly (5 sec) to collect the reaction at the bottom of the

tube.
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Incubate the reaction at 15°C for 60-90 minutes.[15]

Stop the reaction by adding 5 µL of 0.5 M EDTA.[15]

Purify the labeled probe from unincorporated [α-³²P]dATP using a prepared G-50 spin

column.

Measure the incorporation of radioactivity using a scintillation counter to determine the

specific activity. An incorporation of >40% is generally considered successful.[7]

Protocol for Non-Radioactive Labeling with Biotin-7-
dATP
This protocol is ideal for generating probes for FISH or chemiluminescent blot detection.

Materials:

Purified dsDNA (1-2 µg)

10X Nick Translation Buffer (as above)

Biotin-7-dATP (e.g., 0.4 mM stock)

Unlabeled dNTP Mix (1 mM each of dCTP, dGTP, dTTP)

Pol I/DNase I Enzyme Mix

0.5 M EDTA, pH 8.0

Nuclease-free water

Reagents for ethanol precipitation (e.g., 3 M Sodium Acetate, 100% Ethanol)

Procedure:

On ice, combine the following in a microcentrifuge tube:
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Component Volume Final Concentration

10X Nick Translation
Buffer

5 µL 1X

Unlabeled dNTP Mix (1mM) 2 µL 40 µM each

Biotin-7-dATP (0.4 mM) 2.5 µL 20 µM

dsDNA (1-2 µg) X µL 20-40 ng/µL

Nuclease-free water to 45 µL -

| Total | 45 µL | - |

Add 5 µL of the Pol I/DNase I enzyme mix.

Mix gently and centrifuge briefly.

Incubate at 15°C. For non-radioactive probes, a longer incubation of 2-3 hours can improve

the incorporation of the bulkier modified nucleotide.[7][17]

Stop the reaction by adding 5 µL of 0.5 M EDTA and heating to 65°C for 10 minutes to

inactivate the enzymes.

Purify the probe by ethanol precipitation to remove unincorporated biotin-7-dATP.

Quality Control: Assess the final probe size by running an aliquot on an agarose gel. The

ideal size range for in situ hybridization probes is typically 200-500 bp. If fragments are too

large, the DNase I concentration or incubation time should be increased; if they are too

small, they should be decreased.[18]

Optimization and Troubleshooting
Achieving consistent and efficient labeling requires careful optimization of reaction parameters.
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Issue Potential Cause Recommended Solution

Low Label Incorporation
1. Suboptimal DNase I

concentration.[7]

Empirically test a range of

DNase I dilutions to find the

optimal concentration that

nicks without excessive

fragmentation.

2. Inactive enzymes (Pol I or

DNase I).

Use fresh enzyme stocks.

Avoid repeated freeze-thaw

cycles.

3. Poor quality template DNA

(contains inhibitors).

Re-purify the DNA template.

Ensure it is free from salts,

phenol, or ethanol.[17]

4. Incorrect incubation

time/temperature.[17]

For non-radioactive labels, try

increasing the incubation time

up to 16 hours.[17] Confirm the

incubator is at 15°C.

Incorrect Probe Size
1. DNase I concentration is too

high/low.

High DNase I leads to small

fragments; low DNase I leads

to large fragments. Adjust

concentration accordingly.

2. Incubation time is too

long/short.

A longer incubation can lead to

smaller fragments. Run a time-

course experiment to

determine the optimal duration.

High Background in

Hybridization

1. Unincorporated labeled

nucleotides not removed.

Ensure purification steps (spin

column or precipitation) are

performed correctly and

efficiently.

2. Probe size is too large.

Optimize the reaction to

produce probes in the 200-500

bp range, which generally

results in lower non-specific

binding.
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Conclusion
The nick translation method, powered by the coordinated action of DNase I and DNA

Polymerase I, remains a highly effective and versatile technique for DNA probe generation. The

strategic incorporation of labeled dNTPs, including modified dATP, allows for the production of

probes with high specific activity suitable for a wide array of sensitive detection methods. By

understanding the underlying enzymatic mechanisms and carefully optimizing reaction

conditions as detailed in this guide, researchers can reliably produce high-quality labeled DNA

for their specific experimental needs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://rothlab.ucdavis.edu/protocols/R06.shtml
https://www.researchgate.net/figure/Nick-translation-reaction-to-label-DNA-to-be-used-as-a-probe-Beginning-with-double_fig3_237830208
https://www.researchgate.net/post/How-can-I-optimize-probe-preparation-by-nick-translation
https://ccr.cancer.gov/sites/default/files/by_nick-translation.508.pdf
https://www.benchchem.com/product/b158511/docs#application-notes-protocols-the-role-of-datp-in-nick-translation-and-dna-labeling
https://www.benchchem.com/product/b158511/docs#application-notes-protocols-the-role-of-datp-in-nick-translation-and-dna-labeling
https://www.benchchem.com/product/b158511/docs#application-notes-protocols-the-role-of-datp-in-nick-translation-and-dna-labeling
https://www.benchchem.com/product/b158511/docs#application-notes-protocols-the-role-of-datp-in-nick-translation-and-dna-labeling
https://www.benchchem.com/product/b158511?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158511?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158511?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

